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Compound of Interest

Compound Name: GZD856

Cat. No.: B3027246 Get Quote

For immediate reference, it is critical to note that a specific, publicly available Safety Data

Sheet (SDS) for GZD856, outlining official disposal procedures, could not be located. The

following guidance is based on standard laboratory practices for potent research-grade

compounds and information available for structurally related chemicals. Researchers,

scientists, and drug development professionals must consult their institution's Environmental

Health and Safety (EHS) department and request the official SDS from the supplier before

handling or disposing of this compound.

GZD856 is a potent, orally active inhibitor of PDGFRα/β and Bcr-Abl, including the T315I

mutant, with significant anti-tumor activity.[1][2][3][4] Due to its biological potency, proper

handling and disposal are paramount to ensure personnel safety and environmental protection.

This guide provides essential safety information and a general framework for the operational

planning of GZD856 disposal.

Essential Safety and Handling Precautions
Prior to any handling or disposal procedures, it is crucial to adhere to the following safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves.

Ventilation: Handle GZD856 in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols.
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Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes. In case of

accidental contact, rinse the affected area thoroughly with water and seek medical attention.

Spill Management: Have a spill kit readily available. In the event of a spill, absorb the

material with an inert absorbent, collect it in a sealed container, and treat it as hazardous

waste.

General Disposal Procedures for Research-Grade
Compounds
In the absence of a specific SDS for GZD856, the following general, step-by-step procedure for

the disposal of potent research chemicals should be followed, always in accordance with local

and institutional regulations:

Waste Identification and Segregation:

All materials contaminated with GZD856, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials), and PPE, must be treated as hazardous

chemical waste.

Segregate GZD856 waste from other chemical waste streams unless explicitly permitted

by your EHS department.

Containerization:

Collect all solid waste in a clearly labeled, sealable, and chemically resistant container.

Collect liquid waste in a separate, labeled, and leak-proof container. Avoid overfilling

containers.

Labeling:

Label the waste container clearly with "Hazardous Waste," the full chemical name

("GZD856"), and any known hazard classifications (e.g., "Potent Compound," "Toxic").

Storage:
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Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area, away from incompatible materials.

Arrangement for Pickup:

Contact your institution's EHS department to arrange for the collection and disposal of the

hazardous waste. Do not attempt to dispose of GZD856 down the drain or in regular trash.

Chemical and Physical Properties of GZD856
A summary of the available quantitative data for GZD856 is presented below for easy

reference.

Property Value Source

Molecular Formula C29H27F3N6O [5]

Molecular Weight 532.56 g/mol [5]

CAS Number 1257628-64-0 [1][5]

Solubility DMSO: 250 mg/mL (ultrasonic) [5]

IC50 (PDGFRα) 68.6 nM [1][3][5]

IC50 (PDGFRβ) 136.6 nM [1][3][5]

IC50 (Bcr-Abl) 19.9 nM [1][2][5]

IC50 (Bcr-Abl T315I) 15.4 nM [1][2][5]

Experimental Protocols: A Framework for Safe
Disposal
While specific experimental protocols for the disposal of GZD856 are not available, a

procedural workflow for the risk assessment and management of a novel research chemical is

a critical experimental step.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3027246?utm_src=pdf-body
https://www.benchchem.com/product/b3027246?utm_src=pdf-body
https://www.benchchem.com/product/b3027246?utm_src=pdf-body
https://immunomart.com/product/gzd856/
https://immunomart.com/product/gzd856/
https://www.medchemexpress.com/GZD856.html
https://immunomart.com/product/gzd856/
https://immunomart.com/product/gzd856/
https://www.medchemexpress.com/GZD856.html
https://www.glpbio.com/research-area/gzd856.html
https://immunomart.com/product/gzd856/
https://www.medchemexpress.com/GZD856.html
https://www.glpbio.com/research-area/gzd856.html
https://immunomart.com/product/gzd856/
https://www.medchemexpress.com/GZD856.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6010122/
https://immunomart.com/product/gzd856/
https://www.medchemexpress.com/GZD856.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6010122/
https://immunomart.com/product/gzd856/
https://www.benchchem.com/product/b3027246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Pre-Disposal Assessment

Phase 2: Disposal Execution

Phase 3: Documentation
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GZD856 Disposal Risk Assessment and Management Workflow.
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Visualizing the Mechanism of Action: Signaling
Pathway Inhibition
Understanding the biological targets of GZD856 is crucial for appreciating its potential hazards.

GZD856 is a potent inhibitor of the PDGFR and Bcr-Abl signaling pathways, which are critical

drivers in certain cancers.[1][2][3][6]
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GZD856 Inhibition of PDGFR and Bcr-Abl Signaling Pathways.

In conclusion, while a specific disposal protocol for GZD856 is not readily available, a

conservative approach treating it as a potent, hazardous compound is the most prudent course

of action. Always prioritize safety, adhere to institutional guidelines, and consult with your EHS

department to ensure proper and compliant disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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